molecular formula C11H6ClF3N2 B8387662 5-Chloro-3-cyano-1-methyl-2-(trifluoromethyl)indole

5-Chloro-3-cyano-1-methyl-2-(trifluoromethyl)indole

Cat. No.: B8387662
M. Wt: 258.62 g/mol
InChI Key: RMDJKMOYRRYIGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-3-cyano-1-methyl-2-(trifluoromethyl)indole is a useful research compound. Its molecular formula is C11H6ClF3N2 and its molecular weight is 258.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H6ClF3N2

Molecular Weight

258.62 g/mol

IUPAC Name

5-chloro-1-methyl-2-(trifluoromethyl)indole-3-carbonitrile

InChI

InChI=1S/C11H6ClF3N2/c1-17-9-3-2-6(12)4-7(9)8(5-16)10(17)11(13,14)15/h2-4H,1H3

InChI Key

RMDJKMOYRRYIGI-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)Cl)C(=C1C(F)(F)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-chloro-1-methyl-2-(trifluoromethyl)indole (1.79 g, 7.7 mmole) in acetonitrile is cooled to 0° C., treated with chlorosulfonylisocyanate (CSI) (1.0 mL 11.5 mmole) stirred until starting indole cannot be observed by thin layer chromatography, treated with 5 mL of dimethylformamide (DMF), stirred for 0.5 hour and diluted with diethyl ether and water. The phases are separated. The organic phase is washed with water, dried over Na2SO4 and concentrated in vacuo. The resultant residue is chromatographed using silica gel and 4:1 hexanes:ethyl acetate as eluent to give the title product as a white solid, 0.99 g (49.7% yield) mp 166°-167.5° C., identified by IR, 1HNMR, 13CNMR, 19FNMR and mass spectral analyses.
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1.79 g
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1 mL
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5 mL
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Yield
49.7%

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